Cas no 1017-27-2 (N-(2-Aminoethyl)-4-nitrobenzamide)

• Product Name: N-(2-Aminoethyl)-4-nitrobenzamide
• CAS No: 1017-27-2
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 97577
• PubChem ID: 10512595
• Update Time: 2025-11-04

N-(2-Aminoethyl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminoethyl)-4-nitrobenzamide
• Benzamide, N-(2-aminoethyl)-4-nitro-
• N-(2-Aminoethyl)-4-nitrobenzamide HCl
• CS-0439773
• BAA01727
• CHEMBL129914
• 1017-27-2
• DTXSID20441052
• SCHEMBL4903476
• AKOS000147180
• DB-334977

• Inchi： 1S/C9H11N3O3/c10-5-6-11-9(13)7-1-3-8(4-2-7)12(14)15/h1-4H,5-6,10H2,(H,11,13)
• InChI Key： KWWPRACPGGPLMF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NCCN

Computed Properties

• Exact Mass: 209.08013
• Monoisotopic Mass: 209.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 98.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes